Cas no 847728-91-0 (methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride)

• Product name: methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride
• CAS No: 847728-91-0
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• MDL: MFCD11505983
• CID: 841500
• PubChem ID: 57462942

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 4-(1-aminoethyl)benzoate hydrochloride
• (S)-2-AMINO-4-FLUORO-4-METHYLPENTANOIC ACID
• (S)-4-(1-aminoethyl)-benzoic acid methyl ester hydrochloride
• Benzoic acid, 4-[(1S)-1-aminoethyl]-, methyl ester, hydrochloride
• methyl 4-[(1S)-1-aminoethyl]benzoate,hydrochloride
• (S)-4-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER HYDROCHLORIDE
• methyl (S)-4-(1-aminoethyl)benzoate hydrochloride
• methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride
• methyl (S)-4-[1-aminoethyl]benzoate hydrochloride
• AK126757
• PubChem21391
• XOTRLVYRAWIVLC-FJXQXJEOSA-N
• Benzoic acid, 4-[(1S)-1-aminoethyl]-, methyl ester, hydrochloride (9CI)
• Methyl 4-((1S)-1-aminoethyl)benzoate hydrochloride
• (S)-Methyl4-(1-aminoethyl)benzoatehydrochloride
• XIB72891
• CS-D0445
• AKOS022185502
• (1S)-1-[4-(methoxycarbonyl)phenyl]ethanaminium chloride
• Methyl 4-[(1S)-1-aminoethyl]benzoate--hydrogen chloride (1/1)
• DTXSID70726689
• MFCD11505983
• DS-5298
• DB-328109
• (S)-4-(1-Amino-ethyl)-benzoic acid methyl ester hydrochloride, AldrichCPR
• (S)-4-(1-AMINO-ETHYL)-BENZOIC ACID METHYL ESTER HCL
• EN300-7406806
• SCHEMBL872093
• methyl 4-((S)-1-aminoethyl)benzoate hydrochloride
• methyl 4-[(1S)-1-aminoethyl]benzoate;hydrochloride
• 847728-91-0

• MDL： MFCD11505983
• Inchi： 1S/C10H13NO2.ClH/c1-7(11)8-3-5-9(6-4-8)10(12)13-2;/h3-7H,11H2,1-2H3;1H/t7-;/m0./s1
• InChI Key： XOTRLVYRAWIVLC-FJXQXJEOSA-N
• SMILES： C(C1C=CC([C@@H](N)C)=CC=1)(=O)OC.Cl

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 52.32000
• LogP: 2.99520
• Vapor Pressure: No data available

methyl 4-[(1S)-1-aminoethyl]benzoate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Storage Condition：Sealed in dry,Room Temperature